Cas no 412312-12-0 (3,4-Diamino-dibenzothiophene)

• Product Name: 3,4-Diamino-dibenzothiophene
• CAS No: 412312-12-0
• MF: C₁₂H₁₀N₂S
• MW: 214.286201000214
• CID: 2122761
• Update Time: 2023-08-04

3,4-Diamino-dibenzothiophene Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibenzothiophenediamine
• 3,4-diamino-dibenzothiophene
• 3,4-Diamino-dibenzothiophene

• Inchi： 1S/C12H10N2S/c13-9-6-5-8-7-3-1-2-4-10(7)15-12(8)11(9)14/h1-6H,13-14H2
• InChI Key： GUVBENASYDZETK-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=CC(=C(C1=2)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Topological Polar Surface Area: 80.3